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Compound of Interest

Compound Name: Ethaboxam-d5

Cat. No.: B1154700

This guide provides essential safety and logistical information for researchers, scientists, and
drug development professionals handling Ethaboxam-d5. The following procedures for
personal protective equipment (PPE), handling, and disposal are based on safety data for the
parent compound, Ethaboxam, and are intended to ensure the safe use of this product in a
laboratory environment.[1][2] Ethaboxam-d5 is a deuterated isotope of Ethaboxam, a fungicide
used to control fungal infections in crops.[1][2]

Hazard Identification and Classification

While a specific Safety Data Sheet (SDS) for Ethaboxam-d5 is not readily available, the
hazards are expected to be consistent with the non-labeled compound, Ethaboxam.
Ethaboxam is often supplied as a neat solid or as a standard solution, which may introduce
additional hazards from the solvent.[1][3][4] The primary hazards associated with handling
Ethaboxam are summarized below.
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Hazard Classification

Description

Source

Acute Toxicity

Harmful if swallowed or
inhaled.[3][5]

GHS Category 4

Eye Irritation

Causes serious eye irritation.

[3][5]

GHS Category 2A

Aquatic Toxicity

Very toxic to aquatic life with

long-lasting effects.[4]

GHS Category 1

Flammability

If in a flammable solvent (e.g.,
acetonitrile), it can be a highly

flammable liquid and vapor.[3]

[5]

GHS Category 2

Personal Protective Equipment (PPE)

A comprehensive PPE plan is critical to minimize exposure risk. The following equipment must

be worn when handling Ethaboxam-d5.

PPE Category

Item Specification

Rationale

Eye & Face Protection

Chemical splash goggles or a
face shield.[6][7]

Protects against splashes and
dust, preventing serious eye

irritation.[5]

Hand Protection

Chemical-resistant, waterproof

gloves (e.g., Nitrile, Neoprene).

(61718l

Prevents skin contact. Studies
show gloves significantly

reduce pesticide exposure.[8]

Body Protection

Long-sleeved shirt and long

pants, or a lab coat.[6]

Minimizes skin contact with

dust or splashes.

Respiratory Protection

NIOSH-approved particulate
respirator (e.g., N95) or an air-
purifying respirator with an HE
filter.[6]

Required to prevent inhalation

of harmful dust or aerosols.[5]

[6]
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Operational Plan: Step-by-Step Handling Procedure

Adherence to a strict operational workflow is essential for safety. All handling of Ethaboxam-
d5, particularly when working with the neat solid, should occur within a certified chemical fume
hood or a ventilated enclosure to control exposure.

1. Preparation:

e Ensure the work area (fume hood) is clean and uncluttered.

 Verify that an appropriate chemical spill kit is accessible.

» Confirm that safety shower and eyewash stations are operational.

» Don all required PPE as specified in the table above.

2. Handling the Compound:

o Carefully open the container to avoid generating airborne dust.

» Use dedicated spatulas and weighing papers for portioning the compound.
e If creating a solution, slowly add the solid to the solvent to prevent splashing.
o Keep the container tightly sealed when not in use.[4][5]

3. Post-Handling & Cleanup:

o Decontaminate all surfaces and equipment used during the procedure.

» Wipe the exterior of the primary container before returning it to storage.

 Remove PPE in the correct order to avoid cross-contamination: gloves first, followed by lab
coat, then eye protection, and finally the respirator.

e Wash hands thoroughly with soap and water after removing PPE.[6]
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Caption: Workflow for the safe handling of Ethaboxam-d5.
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Disposal Plan

Chemical waste and contaminated materials must be disposed of in accordance with all local,
regional, and national regulations.[4][5] Never dispose of Ethaboxam-d5 down the drain or in
general waste.

1. Waste Segregation:

o Solid Waste: All disposable materials that have come into contact with Ethaboxam-d5 (e.g.,
gloves, weighing papers, paper towels) should be placed in a dedicated, sealed, and clearly
labeled hazardous waste container.

» Liquid Waste: Solutions containing Ethaboxam-d5 should be collected in a sealed, labeled,
and appropriate hazardous waste container.

2. Container Management:
o Waste containers must be kept closed except when adding waste.

o Label containers with "Hazardous Waste," the full chemical name ("Ethaboxam-d5"), and
the primary hazards (e.g., "Toxic," "Aquatic Hazard").

3. Final Disposal:

» Arrange for pickup and disposal through your institution's Environmental Health and Safety
(EHS) office or a certified hazardous waste contractor.
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Caption: Disposal workflow for Ethaboxam-d5 waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Safe Handling and Disposal of Ethaboxam-d5 in a
Laboratory Setting]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1154700#personal-protective-equipment-for-
handling-ethaboxam-d5]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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